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Compound of Interest
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Cat. No.: B1677184 Get Quote

Following a comprehensive search, no specific molecular biology instrument or system with the

designation "Oe-9000" could be identified in publicly available resources. The search yielded

various products with similar names, however, these are primarily industrial equipment and not

intended for life science research. For instance, the "E Instruments E9000" is an emissions

analyzer, and other similarly named products are related to hardware and industrial

machinery[1][2][3][4][5]. One vendor lists an "Oe-9000" but provides no technical details, and

the product is unavailable[6].

Given the absence of information on the "Oe-9000," it is not possible to generate the specific

application notes, protocols, and data as requested.

Alternative: Application Notes & Protocols for a
Representative System
To fulfill the user's request for content structure and style, we can provide detailed application

notes and protocols for a well-documented and representative molecular biology instrument. A

suitable example is an automated nucleic acid purification system, a foundational piece of

equipment in modern molecular biology, genomics, and drug development labs.

For this purpose, we will use the Allsheng Auto-Pure series as a representative example, as

this brand appeared in the initial search as a manufacturer of life science automation

instruments[7][8][9][10]. The following sections will be structured as requested, using typical

applications and performance data for such a system.
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Application Note 1: Automated cfDNA Extraction
from Plasma for Liquid Biopsy
Introduction: Circulating cell-free DNA (cfDNA) in plasma is a critical biomarker for non-invasive

cancer detection, monitoring, and therapy selection. Automated extraction systems, such as

the Auto-Pure, utilize magnetic bead-based technology to ensure high-yield, high-purity cfDNA

from large volume plasma samples, which is essential for sensitive downstream applications

like Next-Generation Sequencing (NGS) and digital PCR (dPCR).

Quantitative Data Summary: The performance of automated magnetic bead-based cfDNA

extraction is critical for the reliability of liquid biopsy assays. Key performance indicators include

yield, purity, and integrity.

Parameter Performance Metric Typical Value
Downstream
Compatibility

Input Volume
Plasma Sample

Volume
1 - 4 mL

Maximizes cfDNA

recovery

Yield cfDNA per mL Plasma 1 - 100 ng/mL*
Sufficient for NGS

library prep

Purity (A260/280)
Spectrophotometric

Ratio
1.7 - 2.0

Indicates low protein

contamination

Purity (A260/230)
Spectrophotometric

Ratio
> 1.8

Indicates low

salt/solvent carryover

Processing Time Time per 20 Samples 20 - 40 min
High-throughput

capability

Reproducibility Inter-assay CV (%) < 5%
High consistency

across runs

Yield is highly

dependent on donor

health status.
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Experimental Workflow: The automated workflow minimizes manual intervention, reducing the

risk of contamination and ensuring reproducible results.

Sample Preparation

Automated Extraction (Auto-Pure System)

Quality Control & Analysis

1. Plasma Collection
(EDTA tubes)

2. Centrifugation
(1600g, 10 min)

3. Plasma Transfer
(To 2mL tubes)

4. Second Spin
(16000g, 10 min)

5. Load Cartridge
(Lysis Buffer, Beads)

6. Add Plasma Sample
& Proteinase K

7. Automated Protocol Run
(Lysis -> Binding -> Washing -> Elution)

8. Collect Eluted cfDNA

9. Quantify cfDNA
(Qubit, dPCR)

10. Assess Integrity
(Bioanalyzer)

11. Downstream Analysis
(NGS, qPCR)
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Caption: Automated cfDNA extraction workflow from plasma to analysis.

Protocol: Automated cfDNA Extraction
Objective: To extract high-quality cfDNA from 1-4 mL of human plasma using an automated

magnetic bead-based system.

Materials:

Auto-Pure Nucleic Acid Purification System

Magnetic Bead cfDNA Extraction Kit (compatible with large volumes)

96-well deep-well plates and magnetic rod combs

Plasma samples collected in K2-EDTA tubes

Proteinase K

Nuclease-free water for elution

Microcentrifuge

Pipettes and nuclease-free tips

Methodology:

Sample Preparation:

1. Centrifuge whole blood at 1,600 x g for 10 minutes at 4°C within 2 hours of collection.

2. Carefully transfer the supernatant plasma to a new conical tube, avoiding disturbance of

the buffy coat.

3. Perform a second centrifugation step at 16,000 x g for 10 minutes at 4°C to remove

residual cells and debris.
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4. Transfer the cleared plasma to a new nuclease-free tube. Samples can be stored at -80°C

or used immediately.

Reagent Cartridge Preparation:

1. Pre-fill the wells of a 96-deep-well plate with the required reagents (Lysis Buffer, Wash

Buffers, Elution Buffer) according to the kit manufacturer's instructions.

2. Ensure magnetic beads are fully resuspended before adding them to the appropriate well.

Automated Extraction on the Auto-Pure System:

1. Switch on the instrument and select the pre-programmed protocol for large-volume cfDNA

extraction.

2. Place the prepared 96-deep-well plate into the instrument's plate holder.

3. Place a new magnetic rod comb into the designated slot.

4. Add 1-4 mL of the prepared plasma sample to the lysis buffer well.

5. Add Proteinase K to the lysis well as specified by the kit protocol.

6. Initiate the run. The instrument will perform the following steps automatically:

Lysis: Cells are lysed in the presence of chaotropic salts and Proteinase K.

Binding: Magnetic beads are introduced, and nucleic acids bind to their surface.

Washing: The magnetic rods transfer the beads through a series of wash buffers to

remove contaminants.

Elution: The beads are transferred to the elution buffer, and purified cfDNA is released.

cfDNA Collection and Storage:

1. Once the protocol is complete, carefully remove the 96-well plate.
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2. Transfer the eluted cfDNA from the elution well to a clean, nuclease-free microcentrifuge

tube.

3. Store the purified cfDNA at -20°C for short-term use or -80°C for long-term storage.

Quality Control:

1. Quantify the cfDNA using a fluorometric method (e.g., Qubit dsDNA High Sensitivity

Assay).

2. Assess the size distribution and integrity using an automated electrophoresis system (e.g.,

Agilent Bioanalyzer), expecting a primary peak around 167 bp.

3. Evaluate purity by measuring A260/280 and A260/230 ratios using a micro-volume

spectrophotometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unable to Identify "Oe-9000" System in Molecular
Biology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677184#oe-9000-applications-in-molecular-biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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